4-Chloro-2-(2-furyl)quinazoline

• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 4-chloro-2-(furan-2-yl)quinazoline
• InChI: InChI=1S/C12H7ClN2O/c13-11-8-4-1-2-5-9(8)14-12(15-11)10-6-3-7-16-10/h1-7H
• InChI Key: IYCWAIRSKHRGGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CO3)Cl

Description

4-Chloro-2-(2-furyl)quinazoline is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2-(2-furyl)quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2-(2-furyl)quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 2.12 g portion of 2-(2-furyl)quinazolin-4(3H)-one was stirred into 25 ml of phosphorus oxychloride and to this mixture was slowly added 1.21 g of dimethylaniline. This mixture was stirred for 15 minutes. The entire mixture was added slowly to 1 liter of cold water containing 25 ml of chloroform. Solid sodium bicarbonate was added as required to keep the water solution basic. The chloroform extract was separated and the water extracted with an additional 25 ml of chloroform. The chloroform extracts were combined and concentrated to give a yellow solid. The solid was recrystallized from cyclohexane to give 1.4 g of 4-chloro-2-(2-furyl)quinazoline, m.p. 116°-118°; ir and nmr spectra were consistent with the assigned structure.